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Compound of Interest

Compound Name:
13-Oxo-6(Z),9(Z)-octadecadienoic

acid

Cat. No.: B15624218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,

biological significance, and experimental considerations for 13-oxo-6(Z),9(Z)-octadecadienoic
acid and its more extensively studied isomer, 13-oxo-9(Z),11(E)-octadecadienoic acid. This

document is intended to serve as a valuable resource for researchers investigating the

therapeutic potential of these oxidized fatty acids.

Commercial Availability and Physicochemical
Properties
While both isomers of 13-oxo-octadecadienoic acid are available for research purposes, their

market presence differs significantly. The 9(Z),11(E) isomer is more readily accessible from a

wider range of chemical suppliers, suggesting a greater historical and ongoing research

interest. The 6(Z),9(Z) isomer, while commercially available, is offered by a more select group

of specialized lipid suppliers.

Below is a summary of the key physicochemical properties and commercial availability of both

isomers.
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Property
13-Oxo-6(Z),9(Z)-
octadecadienoic acid

13-Oxo-9(Z),11(E)-
octadecadienoic acid

Synonyms 6(Z),9(Z)-13-KODE 13-KODE, 13-oxo-ODE

CAS Number 1802047-22-8[1] 54739-30-9

Molecular Formula C₁₈H₃₀O₃[1] C₁₈H₃₀O₃[2]

Molecular Weight 294.43 g/mol [1] 294.4 g/mol [2]

Purity Typically >98%[1] Typically ≥98%

Storage Freezer (-20°C or -80°C)[1] Freezer (-20°C or -80°C)

Supplied As In solution (e.g., ethanol)[1]
In solution (e.g., ethanol) or as

a solid

Select Suppliers
Larodan[1],

MedchemExpress[3]

Cayman Chemical, Larodan,

BIORLAB, CymitQuimica,

BioCrick

Synthesis and Biosynthesis
The disparity in commercial availability may be linked to the complexities of chemical synthesis.

The synthesis of a related compound, 13-oxo-(Z)-9-octadecenoic acid, has been achieved via

a Z-selective Wittig reaction, though with low yields.[4] This suggests that the stereospecific

synthesis of the 6(Z),9(Z) isomer may present significant challenges.

In biological systems, the 13-oxo-9(Z),11(E) isomer is a downstream metabolite of linoleic acid.

Linoleic acid is first converted to 13-hydroxyoctadecadienoic acid (13-HODE) by lipoxygenase

enzymes.[5] Subsequently, 13-HODE is oxidized to 13-oxo-9(Z),11(E)-octadecadienoic acid.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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